Cas no 2434625-33-7 (3-Methylpiperidin-4-ol hydrochloride)

• Product Name: 3-Methylpiperidin-4-ol hydrochloride
• CAS No: 2434625-33-7
• MF: C₆H₁₄ClNO
• MW: 151.634460926056
• CID: 6794980
• PubChem ID: 46736376
• Update Time: 2025-11-01

3-Methylpiperidin-4-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• SB23096
• DTXSID90673808
• MFCD11506421
• 3-Methyl-piperidin-4-ol hydrochloride
• Z1742055068
• SB22773
• 4-Piperidinol, 3-methyl-, hydrochloride (1:1), (3R,4R)-rel-
• AKOS015844619
• AM10443
• DB-339458
• 3-Methylpiperidin-4-ol hydrochloride
• A893122
• SCHEMBL2904443
• trans-3-methylpiperidin-4-ol hydrochloride
• EN300-155703
• 2434625-33-7
• DS-12666
• 3-methylpiperidin-4-ol;hydrochloride
• 3-Methylpiperidin-4-ol--hydrogen chloride (1/1)
• 3-Methylpiperidin-4-olhydrochloride
• 1185293-84-8
• SY041997
• 4-Hydroxy-3-methylpiperidine hydrochloride
• 3-Methylpiperidin-4-ol HCl
• CS-0051241

• Inchi： 1S/C6H13NO.ClH/c1-5-4-7-3-2-6(5)8;/h5-8H,2-4H2,1H3;1H
• InChI Key： RRSULSNKSVBZRD-UHFFFAOYSA-N
• SMILES： Cl.OC1CCNCC1C

Computed Properties

• Exact Mass: 151.0763918g/mol
• Monoisotopic Mass: 151.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 74.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-Methylpiperidin-4-ol hydrochloride

Introduction to 3-Methylpiperidin-4-ol Hydrochloride (CAS No. 2434625-33-7)

3-Methylpiperidin-4-ol Hydrochloride, identified by the chemical compound code CAS No. 2434625-33-7, is a significant compound in the field of pharmaceutical chemistry and drug development. This compound belongs to the piperidine class, which is widely recognized for its versatile applications in medicinal chemistry due to its structural framework that can mimic biological moieties effectively. The hydrochloride salt form enhances the solubility and stability of the compound, making it more suitable for various synthetic and pharmaceutical processes.

The 3-Methylpiperidin-4-ol Hydrochloride structure features a piperidine ring substituted with a methyl group at the 3-position and a hydroxyl group at the 4-position, followed by a hydrochloride counterion. This specific arrangement contributes to its unique chemical properties, which have garnered interest from researchers exploring novel therapeutic agents. The compound's ability to serve as a building block in organic synthesis has made it valuable in the development of more complex molecules.

In recent years, advancements in drug discovery have highlighted the importance of heterocyclic compounds like 3-Methylpiperidin-4-ol Hydrochloride. The piperidine scaffold is particularly notable for its presence in numerous bioactive molecules, including antiviral, anticancer, and central nervous system (CNS) drugs. The hydroxyl group in 3-Methylpiperidin-4-ol Hydrochloride provides a site for further functionalization, enabling chemists to design derivatives with enhanced pharmacological profiles.

One of the most compelling aspects of 3-Methylpiperidin-4-ol Hydrochloride is its role in the synthesis of small-molecule inhibitors targeting enzyme-catalyzed reactions. Enzymes such as kinases and proteases are critical in many disease pathways, and modulating their activity can lead to effective treatments. The structural flexibility of 3-Methylpiperidin-4-ol Hydrochloride allows it to interact with these enzymes in ways that can block or enhance their function, making it a promising candidate for drug design.

Recent studies have demonstrated the potential of 3-Methylpiperidin-4-ol Hydrochloride in developing treatments for neurological disorders. The compound's ability to cross the blood-brain barrier has been explored in preclinical models, suggesting its suitability for CNS-targeted therapies. Researchers have been particularly interested in its interactions with neurotransmitter systems, which could lead to novel therapies for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmaceutical industry has also leveraged 3-Methylpiperidin-4-ol Hydrochloride in the development of antiviral agents. The compound's structural features make it an effective scaffold for designing molecules that can inhibit viral replication. By targeting specific viral enzymes or receptors, 3-Methylpiperidin-4-ol Hydrochloride derivatives have shown promise in reducing viral load and mitigating disease symptoms. This has been especially relevant in the context of emerging infectious diseases where rapid drug development is crucial.

Furthermore, 3-Methylpiperidin-4-ol Hydrochloride has found applications in the synthesis of radiopharmaceuticals used in diagnostic imaging and targeted therapy. Its stability and compatibility with radioisotopes make it an excellent candidate for creating contrast agents that enhance imaging clarity. This application is particularly valuable in oncology, where precise tumor localization is essential for accurate staging and treatment planning.

The synthetic pathways involving 3-Methylpiperidin-4-ol Hydrochloride are also noteworthy. Researchers have developed efficient methods for its preparation, often utilizing catalytic processes that minimize waste and improve yield. These advancements align with the growing emphasis on green chemistry principles, ensuring that pharmaceutical production remains sustainable and environmentally friendly.

In conclusion, 3-Methylpiperidin-4-ol Hydrochloride (CAS No. 2434625-33-7) represents a versatile and valuable compound in modern pharmaceutical research. Its unique structural properties and functional groups make it an indispensable tool for drug discovery across multiple therapeutic areas. As research continues to uncover new applications and synthetic methodologies, the significance of this compound is expected to grow further, solidifying its role as a cornerstone in medicinal chemistry.